Methyl 4-cyano-2-ethylbenzoate Methyl 4-cyano-2-ethylbenzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC14078693
InChI: InChI=1S/C11H11NO2/c1-3-9-6-8(7-12)4-5-10(9)11(13)14-2/h4-6H,3H2,1-2H3
SMILES:
Molecular Formula: C11H11NO2
Molecular Weight: 189.21 g/mol

Methyl 4-cyano-2-ethylbenzoate

CAS No.:

Cat. No.: VC14078693

Molecular Formula: C11H11NO2

Molecular Weight: 189.21 g/mol

* For research use only. Not for human or veterinary use.

Methyl 4-cyano-2-ethylbenzoate -

Specification

Molecular Formula C11H11NO2
Molecular Weight 189.21 g/mol
IUPAC Name methyl 4-cyano-2-ethylbenzoate
Standard InChI InChI=1S/C11H11NO2/c1-3-9-6-8(7-12)4-5-10(9)11(13)14-2/h4-6H,3H2,1-2H3
Standard InChI Key SZFFUYUXNUKQSN-UHFFFAOYSA-N
Canonical SMILES CCC1=C(C=CC(=C1)C#N)C(=O)OC

Introduction

Chemical and Physical Properties

Structural and Molecular Details

  • Molecular Formula: C11_{11}H11_{11}NO2_{2}

  • Molecular Weight: 189.21 g/mol

  • SMILES: CCC1=C(C=CC(=C1)C#N)C(=O)OC

  • InChI Key: SZFFUYUXNUKQSN-UHFFFAOYSA-N

Physical Properties

PropertyValue
Density1.3 g/cm³ (estimated)
Boiling Point354.7°C (estimated)
Melting PointNot reported
SolubilitySoluble in chloroform, ethyl acetate; insoluble in water
AppearanceWhite to off-white crystalline powder

Synthesis and Production

Key Synthetic Routes

Applications

Pharmaceutical Intermediates

  • Used in synthesizing mesosulfuron-methyl, a herbicide, via intermediate 4-(aminomethyl)-2-(benzylthio)benzoate .

  • Key precursor for histone demethylase inhibitors and protease inhibitors in drug discovery .

Agrochemicals

  • Employed in pesticide synthesis due to its stability and reactivity in aryl-cyano bond formations .

Materials Science

  • Potential monomer for functional polymers and liquid crystals, leveraging its aromatic and polar cyano group .

Research and Development

Recent patents highlight innovations in optimizing yield and purity:

  • CN109879817B (2019): Improved reduction steps using Raney nickel enhance efficiency .

  • KR100577873B1 (2004): Dehydration agents like thionyl chloride streamline cyanation .

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